Cas no 61218-42-6 (Phosphonic acid, (2-aminoethyl)-, mono(2,3-dihydroxypropyl) ester)

• Product Name: Phosphonic acid, (2-aminoethyl)-, mono(2,3-dihydroxypropyl) ester
• CAS No: 61218-42-6
• MF: C₅H₁₃NO₅P
• MW: 198.134182691574
• CID: 487924
• PubChem ID: 57465960
• Update Time: 2025-04-19

Phosphonic acid, (2-aminoethyl)-, mono(2,3-dihydroxypropyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (2-aminoethyl)-, mono(2,3-dihydroxypropyl) ester
• 2-aminoethyl(2,3-dihydroxypropoxy)phosphinate
• DTXSID80726711
• 2,3-Dihydroxypropyl (2-aminoethyl)phosphonate
• 61218-42-6

• Inchi： 1S/C5H14NO5P/c6-1-2-12(9,10)11-4-5(8)3-7/h5,7-8H,1-4,6H2,(H,9,10)/p-1
• InChI Key： NIHJPNZXMSZUMN-UHFFFAOYSA-M
• SMILES： P(CCN)(=O)([O-])OCC(CO)O

Computed Properties

• Exact Mass: 198.05319
• Monoisotopic Mass: 198.05313451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 115.84